molecular formula C13H7ClFN B8322963 3-Chloro-2'-fluorobiphenyl-4-carbonitrile

3-Chloro-2'-fluorobiphenyl-4-carbonitrile

Cat. No.: B8322963
M. Wt: 231.65 g/mol
InChI Key: HTGUHXCRBBITLS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-2'-fluorobiphenyl-4-carbonitrile is a useful research compound. Its molecular formula is C13H7ClFN and its molecular weight is 231.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H7ClFN

Molecular Weight

231.65 g/mol

IUPAC Name

2-chloro-4-(2-fluorophenyl)benzonitrile

InChI

InChI=1S/C13H7ClFN/c14-12-7-9(5-6-10(12)8-16)11-3-1-2-4-13(11)15/h1-7H

InChI Key

HTGUHXCRBBITLS-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C(=C1)C2=CC(=C(C=C2)C#N)Cl)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromo-2-chlorobenzonitrile (2.2 g, 10 mmol) and 2-fluorobenzeneboronic acid (1.82 g, 13 mmol) in tetrahydrofuran (30 ml) was treated with 2M sodium carbonate (13 ml) then degassed with nitrogen for 10 min. Tetrakis(triphenylphosphine)palladium(0) (0.58 g, 0.5 mmol) was added and this mixture was heated under reflux for 12 h. The resulting mixture was partitioned between dichloromethane and water. The organics were washed with water, brine, dried over anhydrous magnesium sulphate, filtered and concentrated in vacuo. Purification of the residue by chromatography on silica gel eluting with isohexane on a gradient of ethyl acetate (5-15%) gave 3-chloro-2′-fluorobiphenyl-4-carbonitrile as a white solid (2.3 g, 99%): δH (400 MHz, CDCl3) 7.17-7.57 (5H, m), 7.64-7.75 (2H, m).
Quantity
2.2 g
Type
reactant
Reaction Step One
Quantity
1.82 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
13 mL
Type
reactant
Reaction Step Two
Quantity
0.58 g
Type
catalyst
Reaction Step Three

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